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Compound of Interest

Compound Name: Cl Vat green 1

Cat. No.: B1669112

An In-depth Technical Guide to C.I. Vat Green 1: CAS Number, Safety, and Handling

This technical guide provides comprehensive information on C.I. Vat Green 1, intended for
researchers, scientists, and professionals in drug development. It covers the chemical's
identification, physical and chemical properties, detailed safety information, and handling
protocols.

Chemical Identification

C.I. Vat Green 1 is an organic compound used as a vat dye.[1] It is a derivative of
benzanthrone.[1]
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Identifier

Value

Reference

Chemical Name

16,17-dimethoxyanthra[9,1,2-
cde]benzo[rst]pentaphene-
5,10-dione

[1]

C.l. Name Vat Green 1 [21[31[4]
CAS Number 128-58-5 [11[21[3114]
C.I. Number 59825 [1][5]
7-Dimethoxyviolanthrone,
Synonyms Sandothrene Brilliant Green [1][5]
NBF, Vat Brilliant Green FFB
Physicochemical Properties

Vat Green 1 is a variegated dark green powder.[6] It is generally insoluble in water, alcohol,

chloroform, and toluene, but soluble in hot tetrahydronaphthalene and slightly soluble in

acetone and nitrobenzene.[5][6]

Property Value Reference
Molecular Formula C36H2004 [11121[3114]
Molecular Weight 516.54 g/mol [21131[6]1[7]
Green to dark green solid
Appearance [6171(8]
powder
When heated to
Decomposition decomposition, it emits acrid [8]

smoke and fumes.

Safety and Hazard Information

C.l. Vat Green 1 is considered an irritant and may be harmful if not handled properly.[7][8]

GHS Classification
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According to aggregated GHS information, C.I. Vat Green 1 is classified as follows, though
some reports indicate it does not meet GHS hazard criteria:

Hazard Class Code Description Reference
Serious eye Causes serious eye

N H319 N [8]
damage/eye irritation irritation

Toxicological Data

Toxicological data is limited, but available studies indicate the following values:

Test Species Route Value Reference

LDso (Lethal

Rat Intraperitoneal 2600 mg/kg [8]
Dose, 50%)

Fathead Minnow

TLso (Median _ _ > 180 mg/L over
o (Pimephales Aquatic
Tolerance Limit) 24,48, & 96 hrs
promelas)
ICs0 (50%
Inhibition - Respiration Rate > 100 mg/L [8]
Concentration)

Health Effects

o Eye Contact: Causes serious eye irritation.[8] Dust may lead to irritation and inflammation.[7]

» Skin Contact: Prolonged or repeated contact may cause skin irritation in sensitive
individuals.[7]

 Inhalation: May cause irritation of the respiratory tract.[7][9]

¢ Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with symptoms like
nausea, vomiting, and diarrhea.[7]

Experimental Protocols
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Detailed experimental protocols are not fully available in the cited literature. However,
references to the studies from which toxicological data were obtained are provided below.

» Acute Toxicity in Fathead Minnows: The TLso value is cited from the study: Little LW et al;
Acute Toxicity of Selected Commercial Dyes to Fathead Minnow & Evaluation of Biological
Treatment for Reduction of Toxicity; Eng Bull Purdue Univ, Eng Ext Ser 145(1) 524 (1974).[8]
The general protocol for such a study involves exposing the fish to various concentrations of
the chemical in water for a specified period (in this case, up to 96 hours) and observing the
survival rate to determine the concentration at which 50% of the fish survive.[8]

o Acute Toxicity in Rats: The intraperitoneal LDso in rats is listed in ChemIDplus and the
Hazardous Substances Data Bank (HSDB).[8] A typical protocol for an LDso study involves
administering different doses of the substance to groups of animals and monitoring them for
a set period to determine the dose that is lethal to 50% of the population. At lethal doses, C.I.
Vat Green 1 was observed to cause depressed activity and ataxia in rats.[8]

Handling and Safety Precautions

A systematic approach to handling C.I. Vat Green 1 is crucial to minimize exposure and ensure
laboratory safety.
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Risk Assessment

Review SDS and
Toxicological Data
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Caption: Workflow for Safe Handling of C.I. Vat Green 1.

Engineering Controls
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e Use in a well-ventilated area, preferably within a chemical fume hood.[7]
o Employ local exhaust ventilation or other engineering controls to manage airborne levels.[7]

o Ensure safety showers and eyewash stations are readily accessible.[7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles.[7][10]
o Skin Protection: Use chemical-resistant rubber gloves.[7][10]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator or equivalent.
[91[10]

First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult
a physician.[7][9]

o After Skin Contact: Wash the affected area with plenty of soap and water.[7][9]

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek
immediate medical attention.[7][9]

 After Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.
Never give anything by mouth to an unconscious person.[7][9]

Storage and Stability

o Storage Conditions: Store in a cool, dry, dark, and well-ventilated place.[1][3][5][7] Keep
containers tightly closed and protected from light.[7][11] Recommended short-term storage is
at 0-4°C and long-term at -20°C.[1]

 Stability: The product is stable under normal temperatures and pressures.[7]

o Incompatibilities: Avoid strong oxidizing and reducing agents.[7]
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Hazardous Decomposition Products: Thermal decomposition may produce irritating and toxic
fumes and gases, including carbon oxides.[7][8]

Accidental Release Measures

Personal Precautions: Use proper personal protective equipment. Avoid breathing dust and
prevent dust formation.[9][10]

Cleanup Procedures: Vacuum or sweep up the material and place it into a suitable, closed
container for disposal. Avoid actions that create dust.[7][9][10]

Environmental Precautions: Do not let the product enter drains or surface waters.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and safety information for Cl Vat green 1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669112#cas-number-and-safety-information-for-ci-
vat-green-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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